Cas no 1513985-81-3 (2-(1H-indol-4-yl)-3-methylbutanoic acid)

• Product Name: 2-(1H-indol-4-yl)-3-methylbutanoic acid
• CAS No: 1513985-81-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6147702
• PubChem ID: 82614352
• Update Time: 2025-06-25

2-(1H-indol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-4-yl)-3-methylbutanoic acid
• 1513985-81-3
• EN300-1788625

• Inchi： 1S/C13H15NO2/c1-8(2)12(13(15)16)10-4-3-5-11-9(10)6-7-14-11/h3-8,12,14H,1-2H3,(H,15,16)
• InChI Key： XVDJVTGRSGELNM-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=CC2=C1C=CN2)C(C)C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-4-yl)-3-methylbutanoic acid

2-(1H-indol-4-yl)-3-methylbutanoic acid (CAS No. 1513985-81-3): A Comprehensive Overview

The compound 2-(1H-indol-4-yl)-3-methylbutanoic acid (CAS No. 1513985-81-3) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a key feature of this molecule and contributes significantly to its reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(1H-indol-4-yl)-3-methylbutanoic acid through various methodologies. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the efficient construction of the indole-containing framework. Additionally, advancements in asymmetric synthesis have provided access to enantiomerically pure forms of this compound, which are crucial for pharmacological studies and drug development.

The biological activity of 2-(1H-indol-4-yl)-3-methylbutanoic acid has been a focal point of recent research. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. For instance, investigations into its ability to modulate inflammatory pathways have revealed its potential as an anti-inflammatory agent in conditions such as arthritis and neurodegenerative diseases.

Furthermore, the compound has shown remarkable selectivity towards certain enzyme targets, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. This selectivity underscores its potential as a lead compound for the development of novel anti-inflammatory drugs with reduced side effects compared to existing therapies.

In addition to its therapeutic potential, 2-(1H-indol-4-yl)-3-methylbutanoic acid has also been explored for its role in metabolic regulation. Recent studies have highlighted its ability to influence lipid metabolism and glucose homeostasis, suggesting its potential utility in managing metabolic disorders such as obesity and type 2 diabetes.

The structural versatility of this compound also lends itself to applications in materials science. For example, researchers have investigated its use as a building block for constructing advanced materials with tailored electronic properties. The indole moiety's conjugated system provides opportunities for designing materials with applications in optoelectronics and sensing technologies.

From an environmental perspective, the synthesis and application of 2-(1H-indol-4-yl)-3-methylbutanoic acid are being evaluated for their sustainability. Green chemistry approaches, such as the use of renewable feedstocks and energy-efficient reaction conditions, are being employed to minimize the environmental footprint of its production processes.

In conclusion, 2-(1H-indol-4-yl)-3-methylbutanoic acid (CAS No. 1513985-81-3) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methods and biological insights, positions it as a valuable asset in drug discovery, materials science, and sustainable chemistry. As research continues to unravel its full spectrum of properties and applications, this compound is poised to make significant contributions to scientific progress and industrial innovation.